Cyclopeptide scaffolds in carbohydrate-based synthetic vaccines
Biomaterials Science Pub Date: 2017-03-09 DOI: 10.1039/C7BM00072C
Abstract
Cyclopeptides have been recently used successfully as carriers for the multivalent presentation of carbohydrate and peptide antigens in immunotherapy. Beside their synthetic versatility, these scaffolds are indeed interesting due to their stability against enzyme degradation and low immunogenicity. This mini-review highlights the recent advances in the utilization of cyclopeptides to prepare fully synthetic vaccines prototypes against cancers and pathogens.
Recommended Literature
- [1] Metal–organic anion receptors: trans-functionalised platinum complexes†‡
- [2] Three-dimensional crimped biodegradable poly(lactic acid) fibers prepared via melt spinning and controlled structural reorganization
- [3] Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†
- [4] Resorcylic acid lactones (RALs) and their structural congeners: recent advances in their biosynthesis, chemical synthesis and biology
- [5] Simultaneous determination of Ca, P, Mg, K and Na in biodiesel by axial view inductively coupled plasma optical emission spectrometry with internal standardization after multivariate optimization
- [6] Using core-hole reference states for calculating X-ray photoelectron and emission spectra
- [7] NEWS AND ANNOUNCEMENTS
- [8] Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†
- [9] A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†
- [10] A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries†
Journal Nameļ¼Biomaterials Science
Research Products
-
CAS no.: 14941-53-8
-
CAS no.: 169555-93-5
